molecular formula C18H12BrCl2NO4S B300877 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione

5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione

Cat. No. B300877
M. Wt: 489.2 g/mol
InChI Key: KGAIIDZPYCFGTH-BNCCVWRVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione, also known as BMT-047, is a synthetic compound with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activity of histone deacetylase (HDAC), which plays a role in the regulation of gene expression and is implicated in cancer and other diseases. 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and immune responses.
Biochemical and Physiological Effects
5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and improve insulin sensitivity. 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione has also been shown to inhibit the growth of bacteria and fungi, suggesting potential antimicrobial properties.

Advantages and Limitations for Lab Experiments

One advantage of 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione for lab experiments is its high yield and purity, which allows for accurate and reproducible results. Additionally, 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have low toxicity in animal models, making it a relatively safe compound for use in research. However, one limitation of 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione is its limited solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione. One potential direction is to further investigate its anti-cancer properties and its potential use in cancer therapy. Another direction is to explore its anti-inflammatory and anti-diabetic effects and its potential use in the treatment of inflammatory and metabolic diseases. Additionally, further studies are needed to elucidate the mechanism of action of 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione and to optimize its synthesis and formulation for use in research and potential clinical applications.
In conclusion, 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione is a synthetic compound with potential therapeutic applications in cancer, inflammation, and diabetes. Its synthesis method is well-established, and it has shown promising results in various scientific research applications. Further research is needed to fully understand its mechanism of action and to explore its potential use in clinical settings.

Synthesis Methods

5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione is synthesized through a multi-step process involving the reaction of 2-bromo-4-hydroxy-5-methoxybenzaldehyde with 2,4-dichlorobenzylamine and thiosemicarbazide in the presence of a base. The resulting product is purified through recrystallization to obtain 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione in high yield and purity.

Scientific Research Applications

5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione has shown promising results in various scientific research applications. It has been studied for its potential anti-cancer, anti-inflammatory, and anti-diabetic properties. 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione has demonstrated anti-diabetic effects by improving glucose tolerance and insulin sensitivity in diabetic animal models.

properties

Product Name

5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione

Molecular Formula

C18H12BrCl2NO4S

Molecular Weight

489.2 g/mol

IUPAC Name

(5Z)-5-[(2-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-3-[(2,4-dichlorophenyl)methyl]-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C18H12BrCl2NO4S/c1-26-15-4-10(12(19)7-14(15)23)5-16-17(24)22(18(25)27-16)8-9-2-3-11(20)6-13(9)21/h2-7,23H,8H2,1H3/b16-5-

InChI Key

KGAIIDZPYCFGTH-BNCCVWRVSA-N

Isomeric SMILES

COC1=C(C=C(C(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=C(C=C(C=C3)Cl)Cl)Br)O

SMILES

COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=C(C=C(C=C3)Cl)Cl)Br)O

Canonical SMILES

COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=C(C=C(C=C3)Cl)Cl)Br)O

Origin of Product

United States

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